Cas no 1806279-99-1 (Ethyl 2-cyano-3-iodo-4-mercaptophenylacetate)

• Product Name: Ethyl 2-cyano-3-iodo-4-mercaptophenylacetate
• CAS No: 1806279-99-1
• MF: C₁₁H₁₀INO₂S
• MW: 347.172073841095
• CID: 4944664
• Update Time: 2025-05-23

Ethyl 2-cyano-3-iodo-4-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-iodo-4-mercaptophenylacetate

• Inchi： 1S/C11H10INO2S/c1-2-15-10(14)5-7-3-4-9(16)11(12)8(7)6-13/h3-4,16H,2,5H2,1H3
• InChI Key： BLDJZVILOGNDGH-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1C#N)CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-3-iodo-4-mercaptophenylacetate

Comprehensive Overview of Ethyl 2-cyano-3-iodo-4-mercaptophenylacetate (CAS No. 1806279-99-1)

Ethyl 2-cyano-3-iodo-4-mercaptophenylacetate (CAS No. 1806279-99-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, an iodo substituent, and a mercapto (thiol) functionality, making it a versatile intermediate for synthesizing complex molecules. Its ethyl ester moiety further enhances its solubility and reactivity, which is critical for applications in drug discovery and material science.

In recent years, the demand for halogenated phenylacetate derivatives like Ethyl 2-cyano-3-iodo-4-mercaptophenylacetate has surged, driven by their role in cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions). Researchers are particularly interested in its potential to form C-S bonds, a key step in developing sulfur-containing bioactive compounds. This aligns with the growing trend of exploring sustainable synthetic methodologies and green chemistry, as the compound’s reactivity reduces the need for harsh reagents.

The compound’s iodo group serves as a strategic handle for further functionalization, enabling the construction of heterocyclic scaffolds prevalent in FDA-approved drugs. For instance, its application in iodo-cyanation reactions has been explored for anticancer drug candidates, reflecting the broader industry focus on targeted therapies. Meanwhile, the mercapto group offers opportunities in chelation chemistry, relevant to metal-organic frameworks (MOFs) and catalysis—areas frequently searched in academic and industrial databases.

From an SEO perspective, users often search for terms like “synthesis of iodophenylacetates”, “applications of cyano-thiol compounds”, or “CAS 1806279-99-1 suppliers”. Addressing these queries, this compound’s synthesis typically involves electrophilic iodination of precursor phenylacetates, followed by thiolation—a process optimized for high yields and purity. Its stability under inert atmospheres and compatibility with microwave-assisted synthesis (a hot topic in high-throughput screening) further boosts its utility.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, Ethyl 2-cyano-3-iodo-4-mercaptophenylacetate requires careful handling due to its thiol odor and sensitivity to oxidation. Modern labs prioritize waste-minimization protocols, aligning with ESG (Environmental, Social, Governance) trends—a frequent search keyword among process chemists. Additionally, its role in bioconjugation (e.g., antibody-drug conjugates) taps into the booming biopharmaceutical market, another high-traffic topic.

In summary, Ethyl 2-cyano-3-iodo-4-mercaptophenylacetate (CAS No. 1806279-99-1) exemplifies the intersection of structural diversity and practical utility in modern chemistry. Its relevance to drug development, catalysis, and material science ensures sustained interest, while its synthetic flexibility meets the demand for atom-efficient routes—a recurring theme in peer-reviewed literature and patent filings.